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Compound of Interest

Compound Name: PF-4191834

Cat. No.: B1679697 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for PF-4191834,

a potent and selective non-redox 5-lipoxygenase inhibitor.

Safety and Handling Profile
PF-4191834, with the chemical formula C₂₂H₂₃N₃O₂S, is identified by CAS number 1029317-

21-2. According to the Safety Data Sheet (SDS) provided by GlpBio Technology USA, PF-
4191834 is not classified as a hazardous substance or mixture.[1] However, as a standard

practice in a laboratory environment, all chemicals should be handled with a degree of caution.

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling PF-4191834.

Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.

Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.
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Given that PF-4191834 is not classified as hazardous, its disposal is more straightforward than

that of regulated chemical waste. However, it is imperative to adhere to local, state, and federal

regulations regarding chemical disposal.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before proceeding, always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines on non-

hazardous chemical waste disposal. Regulations can vary significantly.

Small Quantities: For small quantities of PF-4191834, disposal with regular laboratory waste

may be permissible, provided it is not contaminated with any hazardous substances.

Large Quantities: For larger quantities, it is recommended to contact a licensed chemical

waste disposal contractor to ensure proper and compliant disposal.

Decontamination: Any containers or equipment that have come into contact with PF-4191834
should be thoroughly decontaminated before disposal or reuse. Rinsing with an appropriate

solvent (e.g., ethanol or acetone) followed by water is a common practice.

Avoid Drain Disposal: As a general rule, do not dispose of any chemicals, including those

classified as non-hazardous, down the drain unless explicitly permitted by your institution's

EHS guidelines.

Quantitative Data Summary
Property Value

Chemical Name

4-(3-((4-(1-methyl-1H-pyrazol-5-

yl)phenyl)thio)phenyl)tetrahydro-2H-pyran-4-

carboxamide

CAS Number 1029317-21-2

Molecular Formula C₂₂H₂₃N₃O₂S

Molecular Weight 393.5 g/mol

Hazard Classification Not a hazardous substance or mixture[1]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of PF-
4191834.

Start: PF-4191834 for Disposal

Is the waste contaminated
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Follow Institutional EHS Protocol

Yes

Treat as Non-Hazardous Waste

No

End of Disposal Process

Consult Institutional EHS
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Small Quantity?
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Disposal Contractor

No
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Click to download full resolution via product page

Caption: Logical workflow for the disposal of PF-4191834.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.glpbio.com [file.glpbio.com]

To cite this document: BenchChem. [Proper Disposal of PF-4191834: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679697#pf-4191834-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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